![molecular formula C50H37F6NO10S B1589008 (2R,3R,4S,5R,6R)-2-((Benzoyloxy)methyl)-6-(((4-(trifluoromethyl)benzyl)thio)((4-(trifluoromethyl)phenyl)imino)methoxy)tetrahydro-2H-pyran-3,4,5-triyl tribenzoate CAS No. 428816-48-2](/img/structure/B1589008.png)
(2R,3R,4S,5R,6R)-2-((Benzoyloxy)methyl)-6-(((4-(trifluoromethyl)benzyl)thio)((4-(trifluoromethyl)phenyl)imino)methoxy)tetrahydro-2H-pyran-3,4,5-triyl tribenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2R,3R,4S,5R,6R)-2-((Benzoyloxy)methyl)-6-(((4-(trifluoromethyl)benzyl)thio)((4-(trifluoromethyl)phenyl)imino)methoxy)tetrahydro-2H-pyran-3,4,5-triyl tribenzoate is a useful research compound. Its molecular formula is C50H37F6NO10S and its molecular weight is 957.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2R,3R,4S,5R,6R)-2-((Benzoyloxy)methyl)-6-(((4-(trifluoromethyl)benzyl)thio)((4-(trifluoromethyl)phenyl)imino)methoxy)tetrahydro-2H-pyran-3,4,5-triyl tribenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2R,3R,4S,5R,6R)-2-((Benzoyloxy)methyl)-6-(((4-(trifluoromethyl)benzyl)thio)((4-(trifluoromethyl)phenyl)imino)methoxy)tetrahydro-2H-pyran-3,4,5-triyl tribenzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Antidiabetic Agents
This compound serves as an intermediate in the synthesis of Voglibose and Dapagliflozin , which are antidiabetic agents . These medications work by inhibiting enzymes that break down carbohydrates, thus controlling blood sugar levels in diabetic patients.
Glucosylation Reactions
It plays a crucial role in glucosylation reactions, which are essential for attaching glucose molecules to various substrates, a process pivotal in the synthesis of glycosides and glycoconjugates .
Preparation of α-Glucopyranosyl Chloride
The compound is used in the preparation of α-glucopyranosyl chloride, a key reagent for further chemical transformations leading to the synthesis of diverse glucopyranose derivatives .
Synthesis of 1-C-α-D-Glucopyranose Derivatives
Researchers utilize this compound for the synthesis of 1-C-α-D-glucopyranose derivatives, which have applications in developing new molecules with potential biological activities .
Antibacterial and Antioxidant Activities
Derivatives of this compound have shown promising antibacterial and antioxidant activities in vitro and in vivo, indicating its potential for developing new therapeutic agents .
properties
IUPAC Name |
[(2R,3R,4S,5R,6R)-3,4,5-tribenzoyloxy-6-[N-[4-(trifluoromethyl)phenyl]-C-[[4-(trifluoromethyl)phenyl]methylsulfanyl]carbonimidoyl]oxyoxan-2-yl]methyl benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C50H37F6NO10S/c51-49(52,53)36-23-21-31(22-24-36)30-68-48(57-38-27-25-37(26-28-38)50(54,55)56)67-47-42(66-46(61)35-19-11-4-12-20-35)41(65-45(60)34-17-9-3-10-18-34)40(64-44(59)33-15-7-2-8-16-33)39(63-47)29-62-43(58)32-13-5-1-6-14-32/h1-28,39-42,47H,29-30H2/t39-,40-,41+,42-,47-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTRJVXKRCWWVSR-KPAAGLOJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC(=NC3=CC=C(C=C3)C(F)(F)F)SCC4=CC=C(C=C4)C(F)(F)F)OC(=O)C5=CC=CC=C5)OC(=O)C6=CC=CC=C6)OC(=O)C7=CC=CC=C7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@H](O2)OC(=NC3=CC=C(C=C3)C(F)(F)F)SCC4=CC=C(C=C4)C(F)(F)F)OC(=O)C5=CC=CC=C5)OC(=O)C6=CC=CC=C6)OC(=O)C7=CC=CC=C7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C50H37F6NO10S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60463970 |
Source
|
Record name | 2,3,4,6-Tetra-O-benzoyl-1-O-[(Z)-{[4-(trifluoromethyl)phenyl]imino}({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-alpha-D-glucopyranose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60463970 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
957.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2R,3R,4S,5R,6R)-2-((Benzoyloxy)methyl)-6-(((4-(trifluoromethyl)benzyl)thio)((4-(trifluoromethyl)phenyl)imino)methoxy)tetrahydro-2H-pyran-3,4,5-triyl tribenzoate | |
CAS RN |
428816-48-2 |
Source
|
Record name | 2,3,4,6-Tetra-O-benzoyl-1-O-[(Z)-{[4-(trifluoromethyl)phenyl]imino}({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)methyl]-alpha-D-glucopyranose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60463970 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.